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This guide provides a detailed comparison of the boiling points of n-dodecane and several of its
branched isomers. The relationship between molecular structure and boiling point is explored,
supported by quantitative data and a standardized experimental protocol for boiling point
determination. This information is intended for researchers, scientists, and professionals in the
field of drug development and chemical engineering.

The Influence of Molecular Structure on Boiling
Point

The boiling point of a substance is intrinsically linked to the strength of its intermolecular forces.
In the case of non-polar alkanes such as dodecane (C12H26) and its isomers, the primary
intermolecular interactions are London dispersion forces. The magnitude of these forces is
dependent on the surface area of the molecule.

Generally, for alkane isomers, an increase in branching leads to a more compact, spherical
molecular shape. This reduction in surface area diminishes the points of contact between
adjacent molecules, thereby weakening the London dispersion forces. Consequently, less
energy is required to overcome these forces, resulting in a lower boiling point.[1][2][3][4] The
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linear isomer, n-dodecane, with the largest surface area, is thus expected to have the highest
boiling point among its isomers.[1]

Boiling Point Data for C12H26 Isomers

The following table summarizes the boiling points of n-dodecane and a selection of its
branched isomers, illustrating the effect of molecular branching.

Isomer Name Molecular Structure Boiling Point (°C)
n-Dodecane CH3(CH2)10CH3 216.3[5]
2-Methylundecane CH3(CH2)8CH(CH3)2 210[6][7]

(CH3)3CCH2CH(CH3)CH2C(C
2,2,4,6,6-Pentamethylheptane 177.7[8]

H3)3

(CH3)3CC(CH3)2C(CH3)2CH2
2,2,3,3,4,4-Hexamethylhexane CH3 192[9]

Experimental Protocol: Boiling Point Determination
via the Capillary Method

A precise and common method for determining the boiling point of a liquid compound is the
capillary method.[10][11] This micro-method is particularly useful when only a small amount of
the substance is available.

Apparatus:

Thiele tube or similar heating apparatus (e.g., aluminum block heater)

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Liquid sample (C12H26 isomer)
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Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

Sample Preparation: A small amount of the liquid isomer is placed into the fusion tube.

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid
in the fusion tube.[12]

Apparatus Setup: The fusion tube assembly is attached to a thermometer and placed in the
heating apparatus. The heating medium (e.g., mineral oil in a Thiele tube) should be level
with the top of the liquid sample.

Heating: The apparatus is heated gently. Initially, air trapped in the capillary tube will be
expelled.[13] As the temperature approaches the boiling point, the vapor pressure of the
liquid will increase, leading to a continuous and rapid stream of bubbles emerging from the
open end of the capillary tube.[10][11]

Boiling Point Observation: The heat source is removed once a steady stream of bubbles is
observed. The liquid will begin to cool. The boiling point is the temperature at which the
stream of bubbles ceases and the liquid just begins to enter the capillary tube.[11][13] This
indicates that the vapor pressure of the sample is equal to the atmospheric pressure.[10]

Recording: The temperature at this point is recorded as the experimental boiling point. For
accuracy, the procedure can be repeated.

An alternative method for larger sample volumes is distillation.[14] During distillation, the

temperature of the vapor phase remains constant as the liquid boils, and this temperature

corresponds to the boiling point.[14]

Logical Relationship: Branching and Boiling Point

The following diagram illustrates the inverse relationship between the degree of molecular

branching and the boiling point for C12H26 isomers.
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Caption: Relationship between branching and boiling point.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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